molecular formula C11H16N2OS B1464940 N-[(Piperidin-4-yl)methyl]thiophene-2-carboxamide CAS No. 1248291-77-1

N-[(Piperidin-4-yl)methyl]thiophene-2-carboxamide

Cat. No. B1464940
CAS RN: 1248291-77-1
M. Wt: 224.32 g/mol
InChI Key: WZHMLQFNGDUGQR-UHFFFAOYSA-N
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Description

N-[(Piperidin-4-yl)methyl]thiophene-2-carboxamide, also known as NPMTC, is a heterocyclic compound that has been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. NPMTC has been found to have a variety of biochemical and physiological effects, which can be useful for a number of scientific research applications. Additionally, the advantages and limitations of NPMTC for lab experiments will be discussed, as well as possible future directions for research.

Scientific Research Applications

  • Anti-Angiogenic and DNA Cleavage Activities : Derivatives of N-[(Piperidin-4-yl)methyl]thiophene-2-carboxamide have been synthesized and shown to exhibit significant anti-angiogenic and DNA cleavage activities. These activities suggest potential as anticancer agents due to their ability to block blood vessel formation and affect DNA integrity in cancer cells (Kambappa et al., 2017).

  • Urotensin-II Receptor Antagonism : Certain benzo[b]thiophene-2-carboxamide derivatives, featuring an N-(1-(3-bromo-4-(piperidin-4-yloxy)benzyl)piperidin-4-yl) group, have been synthesized and evaluated as potent urotensin-II receptor antagonists. These findings are significant for understanding and potentially treating diseases related to this receptor (Lim et al., 2016).

  • Cannabinoid Receptor Antagonism : Research has explored the structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. These studies contribute to understanding how molecules interact with cannabinoid receptors, which is valuable for developing treatments for conditions influenced by these receptors (Lan et al., 1999).

  • Radiotracer Development for D3 Receptor Imaging : Synthesis and radiolabeling of specific thiophene-2-carboxamide derivatives have been conducted for potential use as radiotracers in D3 receptor imaging, which is crucial for studying various neurological conditions (Kuhnast et al., 2006).

  • Anticancer Activity and Optical Spectroscopic Studies : Novel thiophene-2-carboxaldehyde derivatives have been synthesized and shown to possess good antibacterial and antifungal activities, with potential anticancer properties. These compounds' interaction with proteins like Human Serum Albumin has been studied using spectroscopic methods, providing insights into their potential therapeutic applications (Shareef et al., 2016).

  • Molecular Interaction Studies with CB1 Cannabinoid Receptor : The molecular interactions of certain antagonists, including N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with the CB1 cannabinoid receptor have been investigated. These studies provide valuable insights into the structural requirements for potent and selective brain cannabinoid CB1 receptor antagonistic activity (Shim et al., 2002).

Safety and Hazards

  • Safety Information : Refer to the provided MSDS .

Future Directions

: MSDS for N-[(Piperidin-4-yl)methyl]thiophene-2-carboxamide

properties

IUPAC Name

N-(piperidin-4-ylmethyl)thiophene-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2OS/c14-11(10-2-1-7-15-10)13-8-9-3-5-12-6-4-9/h1-2,7,9,12H,3-6,8H2,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZHMLQFNGDUGQR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCCC1CNC(=O)C2=CC=CS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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